Cas no 2386631-76-9 (N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide)

• Product Name: N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide
• CAS No: 2386631-76-9
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5657794
• PubChem ID: 165877352
• Update Time: 2025-05-20

N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2386631-76-9
• rac-N-[(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-yl]acetamide, trans
• EN300-27193464
• N-[4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-yl]acetamide
• N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide

• Inchi： 1S/C10H16N4O/c1-7(15)13-9-6-11-5-8(9)10-3-4-12-14(10)2/h3-4,8-9,11H,5-6H2,1-2H3,(H,13,15)
• InChI Key： UAYOHSISGZBUTK-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CNCC1C1=CC=NN1C

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 59Ų

Additional information on N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide

Introduction to N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide (CAS No. 2386631-76-9)

N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, a compound with the chemical identifier CAS No. 2386631-76-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this amide derivative incorporates a pyrazole ring and a pyrrolidine moiety, which are both well-documented for their role in modulating biological pathways.

The N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide molecule exhibits a high degree of specificity, which makes it an attractive candidate for further research in drug development. The presence of the methyl-substituted pyrazole ring enhances its pharmacological profile, contributing to its potential as an active pharmaceutical ingredient (API). Recent studies have highlighted the compound's ability to interact with various biological targets, making it a promising candidate for therapeutic intervention.

In the realm of drug discovery, the synthesis and characterization of this compound have been areas of intense interest. The pyrrolidine moiety, in particular, is known for its versatility in forming hydrogen bonds and participating in hydrophobic interactions, which are crucial for drug-receptor binding. This feature has been leveraged to design molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide with high precision. These studies have revealed that the compound can effectively engage with key enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that it may interact with enzymes implicated in inflammation and pain management, making it a potential candidate for developing novel therapeutics.

The synthesis of this compound involves multi-step organic reactions, each meticulously designed to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce derivatives with modified pharmacokinetic properties. These derivatives could offer improved solubility, bioavailability, and metabolic stability, thereby enhancing their clinical efficacy.

One of the most compelling aspects of N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide is its potential as a scaffold for drug development. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to target specific diseases or conditions. This flexibility has led to numerous patents and ongoing clinical trials exploring its therapeutic potential.

The compound's structural features also make it an excellent candidate for studying molecular interactions at the atomic level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating its three-dimensional structure. These insights have provided valuable information about how the molecule interacts with biological targets, guiding the design of more effective derivatives.

In conclusion, N-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide (CAS No. 2386631-76-9) represents a significant breakthrough in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.